Copper(II) tartrate hydrate

Specification

• CAS No.: 17263-56-8
• Molecular Formula: C4H6CuO7
• Molecular Weight: 229.63 g/mol
• IUPAC Name: copper;2,3-dihydroxybutanedioate;hydrate
• Standard InChI: InChI=1S/C4H6O6.Cu.H2O/c5-1(3(7)8)2(6)4(9)10;;/h1-2,5-6H,(H,7,8)(H,9,10);;1H2/q;+2;/p-2
• Standard InChI Key: MAUZTCHAIPUZJB-UHFFFAOYSA-L
• SMILES: C(C(C(=O)[O-])O)(C(=O)[O-])O.O.[Cu+2]
• Canonical SMILES: C(C(C(=O)[O-])O)(C(=O)[O-])O.O.[Cu+2]
• Boiling Point: Trihydrate decomposes on heating (USCG, 1999)
• Colorform: LIGHT BLUE POWDER

Introduction

Chemical Structure and Properties

Molecular Information

Copper(II) tartrate hydrate consists of copper ions coordinated with tartrate ligands and water molecules. The compound exhibits several important chemical identifiers and properties as detailed below:

Parameter	Value
Molecular Formula	C₄H₆CuO₇ (hydrated form)
Molecular Weight	229.63 g/mol (hydrated) / 211.62 g/mol (anhydrous basis)
IUPAC Name	Copper;2,3-dihydroxybutanedioate;hydrate
CAS Number	17263-56-8 / 946843-80-7
Synonyms	Cupric tartrate hydrate, Copper(II) 2,3-dihydroxysuccinate hydrate, Tartaric acid cupric salt
Linear Formula	[-CH(OH)CO₂]₂Cu·xH₂O
InChIKey	MAUZTCHAIPUZJB-UHFFFAOYSA-L

The parent compound of Copper(II) tartrate hydrate is DL-Tartaric acid, with the hydrated form maintaining the carboxylate and hydroxyl functional groups essential to its chemical behavior. The compound features a hydrogen bond donor count of 3, contributing to its intermolecular interactions.

Physical Properties

Copper(II) tartrate hydrate displays distinctive physical characteristics that influence its applications and handling requirements:

Property	Description
Appearance	Blue to green crystalline powder or crystals
Physical Form	Solid
Melting Point	Approximately 275°C (with decomposition)
Solubility	Insoluble in water
Combustibility	Noncombustible
Sensitivity	Air and moisture sensitive

The compound's distinct blue-green coloration is characteristic of copper(II) complexes, resulting from d-d electronic transitions in the copper ion's partially filled d-orbital.

Crystal Structure

X-ray diffraction studies have revealed that Copper(II) tartrate hydrate crystallizes in an orthorhombic structure with the following lattice parameters:

Parameter	Value
a	8.6716637 Å
b	11.76998 Å
c	9.20782 Å
α, β, γ	90°

These parameters indicate a well-defined three-dimensional crystalline arrangement. Crystal studies comparing copper levo-tartrate and copper dextro-tartrate have shown subtle differences in their unit cell volumes and orthorhombicity, demonstrating the influence of optical isomerism on the physical properties of these coordination compounds.

Synthesis and Characterization

Characterization Techniques

Various analytical techniques are employed to characterize copper tartrate hydrate:

• Powder X-ray Diffraction (XRD) - Confirms crystalline structure and lattice parameters

• Fourier Transform Infrared Spectroscopy (FTIR) - Identifies functional groups and bonding patterns

• Electron Paramagnetic Resonance (EPR) - Examines the paramagnetic nature of copper(II) centers

• X-ray Photoelectron Spectroscopy (XPS) - Analyzes electronic states and binding energies

• Thermal Gravimetric Analysis (TGA) - Determines thermal stability and water content

• Vibrating Sample Magnetometry (VSM) - Measures magnetic properties

Spectroscopic Analyses

FTIR Spectroscopy

FTIR spectroscopy has been instrumental in understanding the bonding structure of copper(II) tartrate hydrate. Studies by Kirschner and Kiesling on Cu(II) tartrates tri-hydrate revealed that tartrate coordinates to Cu(II) through hydroxyl and 2-carboxylate groups, proposing an octahedral structure with three water molecules.

Characteristic absorption bands in the FTIR spectrum include:

• Small water stretches at wavenumbers 3233.29 cm⁻¹, 3416.19 cm⁻¹, 3551.35 cm⁻¹, and 3384.16 cm⁻¹

• Carboxyl ion frequencies at wavenumber 1626.76 cm⁻¹, assigned to C-H stretching vibrations

These spectral features confirm the presence of O-H and C-H functional groups and metal-oxygen vibrations, providing valuable insights into the molecular structure of the compound.

XPS and EPR Studies

X-ray photoelectron spectroscopy (XPS) analyses of copper tartrate compounds have revealed distinctive features:

• A broad satellite peak observed near 944.28 eV, characteristic of Cu²⁺ satellites of 2P₃/₂ state

• The presence of satellite peaks confirms the paramagnetic state of copper in the compound

Electron paramagnetic resonance (EPR) studies conducted at both room temperature and liquid nitrogen temperature show asymmetric absorption peaks, with hyperfine structures becoming more pronounced at lower temperatures due to changes in the symmetry environment of Cu(II).

Applications

Copper(II) tartrate hydrate finds applications across multiple industries due to its unique properties:

Agriculture

In agriculture, the compound serves as a micronutrient in fertilizers, providing essential copper ions that enhance plant growth and improve crop yields. The chelating properties of the tartrate ligand facilitate nutrient absorption in plants and contribute to soil health.

Pharmaceuticals

The compound is utilized in pharmaceutical formulations, particularly in treatments for conditions related to copper deficiency. Its controlled release properties make it suitable for therapeutic applications requiring sustained copper supplementation.

Food Industry

In the food industry, copper(II) tartrate hydrate functions as a food preservative and color stabilizer, helping maintain the quality and safety of various food products. Its antimicrobial properties contribute to extended shelf life of certain food items.

Analytical Chemistry

Researchers employ copper(II) tartrate hydrate in various analytical techniques, such as spectroscopy, to study the presence of copper in different samples. This application is particularly valuable in environmental monitoring and quality control processes.

Cosmetics

The compound is incorporated into skincare products for its antimicrobial properties, contributing to formulations that promote skin health and hygiene. Its stability and compatibility with other cosmetic ingredients make it a valuable component in personal care products.

Hazard	Description
Primary Hazard	Threat to the environment
Target Organs	Respiratory system, eyes, skin
Warning	Causes eye, skin, and respiratory tract irritation

Appropriate protective equipment should be used when handling the compound, including protective eyeglasses or chemical safety goggles and suitable skin protection as described by OSHA's eye and face protection regulations.

Storage Condition	Recommendation
Short-term Storage	+4°C
Long-term Storage	-20°C
Handling Advice	Protect from light and moisture
Stability	Stable for at least 2 years when stored at -20°C

The compound should be stored in airtight containers to prevent moisture absorption, which can alter its chemical properties and reduce its effectiveness in various applications.